Cas no 2458-08-4 (Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)-)
2458-08-4 structure
Product name:Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)-
CAS No:2458-08-4
MF:C24H38O5
Molecular Weight:406.55552
MDL:MFCD00134876
CID:274367
PubChem ID:94235
Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)- Properties
Names and Identifiers
-
- Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)-
- 3,7-Dihydroxy-12-oxocholanoic acid; 3alpha,7alpha-Dihydroxy-12-oxo-5beta-cholan-24-oic acid; Cholan-24-oic acid, 3,7-dihydroxy-12-oxo-, (3 alpha,5 beta,7 alpha)-; (3alpha,5beta,7alpha)-3,7-dihydroxy-12-oxocholan-24-oic acid
- 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-KETOCHOLANIC ACID
- 12-Oxochenodeoxycholate
- 3a,7a-Dihydroxy-12-oxo-5b-cholanoate
- EC 219-542-6
- 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXOCHOLIC ACID
- Q27101844
- 3alpha,7alpha-dihydroxy-12-oxo-5beta-cholanic acid
- 12-Keto-CDCA
- 12-Oxochenodeoxycholic acid
- 3,7-Dihydroxy-12-oxocholanoate
- 3a,7a-Dihydroxy-12-ketocholanate
- 3a,7a-Dihydroxy-12-ketocholate
- 3a,7a-Dihydroxy-12-oxo-5b-cholanate
- O0267
- Cholan-24-oic acid, 3,7-dihydroxy-12-oxo-, (3 alpha,5 beta,7 alpha)-
- (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
- DTXSID601334921
- 3a,7a-Dihydroxy-12-ketocholanic acid
- 12-Ketochenodeoxycholic acid
- 12-keto-Chenodeoxycholic acid
- 12-Keto-3a,7a-dihydroxy-5b-cholanic acid
- 3a,7a-Dihydroxy-12-oxo-5b-cholanic acid
- 3a,7a-Dihydroxy-12-oxo-5b-cholanoic acid
- 12-Oxocholic acid
- (3a,5b,7a)-3,7-dihydroxy-12-oxo-Cholan-24-oate
- 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-KETO-5.BETA.-CHOLANIC ACID
- 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-5.BETA.-CHOLAN-24-OIC ACID
- (4R)-4-[(3R, 5S, 7R, 8R, 9S, 10S, 13R, 14S, 17R)-3, 7-dihydroxy-10, 13-dimethyl-12-oxo-1, 2, 3, 4, 5, 6, 7, 8, 9, 11, 14, 15, 16, 17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
- (3a,5b,7a)-3,7-dihydroxy-12-oxo-Cholan-24-oic acid
- 12-Oxo-3a,7a-dihydroxy-5b-cholan-24-oic acid
- 3a,7a-Dihydroxy-12-ketocholic acid
- 3MKE33N44O
- 5.BETA.-CHOLANIC ACID, 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-
- 3alpha,7alpha-Dihydroxy-12-oxo-5beta-cholan-24-oic acid
- (3alpha,5beta,7alpha)-3,7-dihydroxy-12-oxocholan-24-oic acid
- 3a,7a-Dihydroxy-12-oxo-5b-cholan-24-oic acid
- 5.BETA.-CHOLANIC ACID-3.ALPHA.,7.ALPHA.-DIOL-12-ONE
- 2458-08-4
- 5beta-Cholanic acid-3alpha,7alpha-diol-12-one
- 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-5.BETA.-CHOLANIC ACID
- 5b-Cholanic acid-3a,7a-diol-12-one
- 12-keto-Chenodeoxycholate
- 12-Ketochenodeoxycholate
- 3a,7a-Dihydroxy-12-oxocholic acid
- 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-5.BETA.-CHOLANOIC ACID
- 12-OXO-3.ALPHA.,7.ALPHA.-DIHYDROXY-5.BETA.-CHOLAN-24-OIC ACID
- 12-Ketocholic acid
- 3a,7a-Dihydroxy-12-keto-5b-cholanic acid
- CHEBI:16312
- LMST04010176
- EINECS 219-542-6
- UNII-3MKE33N44O
- AKOS024436507
- 3,7-Dihydroxy-12-oxocholanoic acid
- 12-Keto-3a,7a-dihydroxy-5b-cholanate
- 12-Oxo-3a,7a-dihydroxy-5b-cholan-24-oate
- 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-KETOCHOLIC ACID
- 5.BETA.-CHOLAN-24-OIC ACID, 3.ALPHA.,7.ALPHA.-DIHYDROXY-12-OXO-
- 3a,7a-Dihydroxy-12-oxocholate
- 12-Keto-3.alpha.,7.alpha.-dihydroxy-5.beta.-cholanic acid
- SCHEMBL1071844
- 3a,7a-Dihydroxy-12-keto-5b-cholanate
- NS00004095
- 3a,7a-Dihydroxy-12-oxo-5b-cholan-24-oate
- Cholan-24-oic acid, 3,7-dihydroxy-12-oxo-, (3.alpha.,5.beta.,7.alpha.)-
- (4R)-4-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-17-yl)pentanoic acid
- sodium monoketocholate
- 5BETA-CHOLANIC ACID, 3ALPHA,7ALPHA-DIHYDROXY-12-OXO-
- MIHNUBCEFJLAGN-DMMBONCOSA-N
- 12-oxo-3,7-Dihydroxycholanoic acid
- (3a,5b,7a)-3,7-Dihydroxy-12-oxocholan-24-Oate
- 3 alpha,7 alpha-Dihydroxy-12-keto-5 beta-cholanoic acid
- (3alpha,5beta,7alpha)-3,7-Dihydroxy-12-oxocholan-24-Oate
- 3ALPHA,7ALPHA-DIHYDROXY-12-OXOCHOLIC ACID
- 12-Monoketocholic acid
- 3alpha,7alpha-dihydroxy-12-ketocholanic acid
- (3a,5b,7a)-3,7-Dihydroxy-12-oxocholan-24-Oic acid
- 3 alpha, 7 alpha-Dihydroxy-12-one-5 beta-cholanoic acid
- 5BETA-CHOLAN-24-OIC ACID, 3ALPHA,7ALPHA-DIHYDROXY-12-OXO-
- 3alpha,7alpha-Dihydroxy-12-keto-5beta-cholanoic acid
- HY-W403933
- CHOLAN-24-OIC ACID, 3,7-DIHYDROXY-12-OXO-, (3ALPHA,5BETA,7ALPHA)-
- 3ALPHA,7ALPHA-DIHYDROXY-12-KETO-5BETA-CHOLANIC ACID
- 12-Monoketocholate
- CS-0516700
- 3ALPHA,7ALPHA-DIHYDROXY-12-KETOCHOLIC ACID
- 3ALPHA,7ALPHA-DIHYDROXY-12-OXO-5BETA-CHOLANOIC ACID
- 12-OXO-3ALPHA,7ALPHA-DIHYDROXY-5BETA-CHOLAN-24-OIC ACID
- 12-KETO-3ALPHA,7ALPHA-DIHYDROXY-5BETA-CHOLANIC ACID
-
- MDL： MFCD00134876
- Inchi： InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-19,22,25-26H,4-12H2,1-3H3,(H,28,29)
- InChIKey： MIHNUBCEFJLAGN-UHFFFAOYSA-N
- SMILES： OC(CCC(C1CCC2C3C(O)CC4CC(CCC4(C)C3CC(=O)C12C)O)C)=O
Computed Properties
- 精确分子量: 406.271924
- 同位素质量: 406.271924
- Isotope Atom Count: 0
- 氢键供体数量: 3
- 氢键受体数量: 5
- 重原子数量: 29
- 可旋转化学键数量: 4
- 复杂度: 676
- 共价键单元数量: 1
- 确定原子立构中心数量: 10
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 94.8
- XLogP3: 3.3
Experimental Properties
- Density: 1.18
- Boiling Point: 583°Cat760mmHg
- 闪点: 320.4°C
- Refractive Index: 1.55
Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1187430-1g |
(3a,5b,7a)-3,7-Dihydroxy-12-oxo-Cholan-24-oic Acid |
2458-08-4 | 95% | 1g |
$1320 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587364-1g |
(R)-4-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-12-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid |
2458-08-4 | 98% | 1g |
￥15750.00 | 2023-11-21 | |
| eNovation Chemicals LLC | Y1187430-1g |
(3a,5b,7a)-3,7-Dihydroxy-12-oxo-Cholan-24-oic Acid |
2458-08-4 | 95% | 1g |
$1320 | 2025-02-22 | |
| Larodan | 65-1112-4-5mg |
12-keto-Chenodeoxycholic Acid |
2458-08-4 | >99% | 5mg |
€397.00 | 2025-03-07 | |
| Aaron | AR00BLBW-1mg |
3alpha,7alpha-dihydroxy-12-oxo-5beta-cholan-24-oic acid |
2458-08-4 | 98% | 1mg |
$326.00 | 2025-02-12 | |
| eNovation Chemicals LLC | Y1187430-1g |
(3a,5b,7a)-3,7-Dihydroxy-12-oxo-Cholan-24-oic Acid |
2458-08-4 | 95% | 1g |
$1320 | 2025-02-21 |
Cholan-24-oic acid,3,7-dihydroxy-12-oxo-, (3a,5b,7a)- Literature
-
Yujie Ning,Sijie Chen,Feiyu Zhang,Yanli Liu,Feihong Chen,Shujin Li,Chaowei Wang,Yifan Wu,Yi Gong,Minhan Hu,Ruitian Huang,Xiong Guo,Lei Yang,Xi Wang Mol. Omics 2023 19 137
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